On-line sample treatment coupled with atomic spectrometric detection for the determination of trace elements in natural waters
Journal of Analytical Atomic Spectrometry Pub Date: 2020-03-24 DOI: 10.1039/C9JA00403C
Abstract
This review discusses the application of on-line strategies for sample treatment prior to atomic spectrometric detection. These strategies are based on flow injection and related flow-based approaches and focus on publications that have been published in the last ten years and have been explicitly applied to real world natural water samples (open ocean, coastal and estuarine water, river water, lake water and groundwater) and matrix relevant certified reference materials. The focus is on the use of solid phase extraction for matrix removal and analyte preconcentration. For convenience of searching, methods are grouped by element type, i.e. transition metals (plus zinc, cadmium, lead and arsenic), rare earth elements (the 15 lanthanides plus scandium and yttrium), precious metals (platinum group elements plus silver and gold) and actinide elements (the transuranic elements plus actinium, thorium, polonium and uranium). There is a separate section on methods for elemental speciation. Other on-line treatment strategies covered are cold vapour and hydride generation, and liquid phase microextraction. Comprehensive method details and analytical figures of merit are provided for key selected papers covering each of these strategies in associated tables.
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Journal Name：Journal of Analytical Atomic Spectrometry
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